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Compound of Interest

Compound Name: 2-Methoxybenzyl isocyanate

CAS No.: 93489-08-8

Cat. No.: B1275073

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
In the landscape of modern synthetic chemistry, isocyanates stand as versatile and highly

reactive intermediates, pivotal to the construction of a myriad of functional molecules. Among

these, 2-methoxybenzyl isocyanate emerges as a particularly intriguing building block. Its

unique structural features—the electrophilic isocyanate moiety in proximity to a methoxy-

substituted aromatic ring—present a fertile ground for the discovery of novel chemical

transformations. This guide moves beyond the canonical reactions of isocyanates to provide a

comprehensive exploration of the emerging and innovative reactivity of 2-methoxybenzyl
isocyanate. As Senior Application Scientists, our goal is to furnish the research community

with not only a theoretical understanding but also practical, actionable insights into harnessing

the full synthetic potential of this reagent. We will delve into the mechanistic underpinnings of

its reactivity, provide detailed experimental protocols for novel transformations, and present

data-driven discussions to empower researchers in their quest for molecular innovation.
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Core Physicochemical Properties and Reactivity
Profile
Before exploring its novel applications, a foundational understanding of 2-methoxybenzyl
isocyanate's properties is essential.

Physicochemical Data
A summary of the key physical and chemical properties of 2-methoxybenzyl isocyanate is

presented in Table 1. This data is crucial for safe handling, reaction setup, and purification.

Property Value Reference

CAS Number 93489-08-8 [1][2][3]

Molecular Formula C₉H₉NO₂ [1][2][3]

Molecular Weight 163.17 g/mol [1][2][3]

Boiling Point 231-232 °C (lit.) [3]

Density 1.060 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.5285 (lit.) [1]

Storage Temperature 2-8°C [1]

General Reactivity
The isocyanate functional group is characterized by a highly electrophilic carbon atom, making

it susceptible to attack by a wide range of nucleophiles. The reactivity of 2-methoxybenzyl
isocyanate is influenced by the electronic and steric effects of the 2-methoxybenzyl group. The

methoxy group at the ortho position can potentially influence the reactivity through steric

hindrance and by donating electron density to the aromatic ring, which might subtly modulate

the electrophilicity of the isocyanate.

Caption: [4+2] Annulation for 2-aminoquinazoline synthesis.

[4] This protocol provides a detailed methodology for the synthesis of a specific 2-

aminoquinazoline derivative, serving as a representative example of this novel reaction class.
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Materials:

N-(2-Methoxybenzyl) cyanamide

2-Aminoacetophenone

Hydrochloric acid (concentrated)

Ethanol

Ethyl acetate

Petroleum ether

Procedure:

To a solution of N-(2-methoxybenzyl) cyanamide (1.0 mmol) and 2-aminoacetophenone (1.2

mmol) in ethanol (10 mL), add concentrated hydrochloric acid (0.5 mL).

Stir the reaction mixture at reflux for 6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and neutralize with a

saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of

petroleum ether and ethyl acetate as the eluent.

Characterization Data for N-(2-Methoxybenzyl)-4-methylquinazolin-2-amine: [4]
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Data Type Value

Yield 80%

Physical State White solid

Melting Point 134–135 °C

¹H NMR (500 MHz, CDCl₃)

δ (ppm) 7.82 (d, J = 8.0 Hz, 1H), 7.64–7.58 (m,

2H), 7.42 (d, J = 7.5 Hz, 1H), 7.26–7.16 (m, 2H),

6.91–6.87 (m, 2H), 5.62 (s, 1H), 4.76 (d, J = 6.0

Hz, 2H), 3.87 (s, 3H), 2.74 (s, 3H)

¹³C NMR (125 MHz, CDCl₃)

δ (ppm) 169.3, 158.9, 157.7, 152.0, 133.5,

129.6, 128.4, 127.4, 126.2, 125.2, 122.0, 120.4,

119.7, 110.1, 55.3, 41.1, 21.6

| HRMS (ESI) | m/z [M+H]⁺ calcd for C₁₇H₁₈N₃O: 280.1450; found: 280.1454 |

Future Directions and Unexplored Potential
The novel reactivity demonstrated in the synthesis of quinazolinones from 2-methoxybenzyl
isocyanate opens the door to a host of unexplored synthetic possibilities. The strategic

placement of the methoxy group offers a handle for further functionalization and may play a

role in directing other intramolecular transformations.

Intramolecular Cyclization and Cascade Reactions
The ortho-methoxybenzyl moiety could potentially participate in intramolecular cyclization

reactions. For instance, under specific catalytic conditions, the methoxy group's oxygen atom

could act as an intramolecular nucleophile, or the aromatic ring could undergo intramolecular

electrophilic attack. Such cascade reactions would provide rapid access to complex polycyclic

systems.

Asymmetric Catalysis
The development of enantioselective transformations involving 2-methoxybenzyl isocyanate
is a highly promising area of research. Chiral catalysts could be employed to control the
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stereochemistry of addition reactions to the isocyanate, or in subsequent cyclization steps,

leading to the synthesis of enantioenriched heterocyclic compounds.

Application in Total Synthesis
The unique reactivity of 2-methoxybenzyl isocyanate makes it a valuable tool for the total

synthesis of natural products and complex pharmaceutical agents. Its ability to participate in

the construction of diverse heterocyclic cores could significantly streamline synthetic routes to

these important molecules.

Conclusion
2-Methoxybenzyl isocyanate is more than just a simple isocyanate. Its unique substitution

pattern provides a platform for the discovery and development of novel and powerful synthetic

methodologies. The acid-mediated [4+2] annulation for the synthesis of 2-aminoquinazolines

serves as a compelling example of its untapped potential. It is our hope that this technical

guide will inspire researchers to further explore the frontiers of 2-methoxybenzyl isocyanate
chemistry, leading to the development of innovative synthetic strategies and the creation of

novel molecules with significant biological and material applications. The journey of discovering

the full reactive potential of this versatile reagent has only just begun.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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